Cas no 61328-62-9 (1,2-Cyclohexanedicarboxylic acid, 3-acetyl-6-methyl-)

• Product Name: 1,2-Cyclohexanedicarboxylic acid, 3-acetyl-6-methyl-
• CAS No: 61328-62-9
• MF: C₁₁H₁₆O₅
• MW: 228.241744041443
• CID: 483793
• PubChem ID: 71396869
• Update Time: 2025-04-19

1,2-Cyclohexanedicarboxylic acid, 3-acetyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedicarboxylic acid, 3-acetyl-6-methyl-
• 3-acetyl-6-methylcyclohexane-1,2-dicarboxylic acid
• 61328-62-9
• DTXSID40818404

• Inchi： 1S/C11H16O5/c1-5-3-4-7(6(2)12)9(11(15)16)8(5)10(13)14/h5,7-9H,3-4H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： CKSOVQJZINFMQK-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)C(C(C)=O)CCC1C)=O

Computed Properties

• Exact Mass: 228.09978
• Monoisotopic Mass: 228.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 91.67